(2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid

• IUPAC Name: (2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid
• InChI: InChI=1S/C18H12N2O6/c21-14(9-2-4-15-16(6-9)26-8-25-15)7-13-17(22)20-12-5-10(18(23)24)1-3-11(12)19-13/h1-7,19H,8H2,(H,20,22)(H,23,24)/b13-7-
• InChI Key: VMGCEDMZBNMPKB-QPEQYQDCSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)C=C3C(=O)NC4=C(N3)C=CC(=C4)C(=O)O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)/C=C\3/C(=O)NC4=C(N3)C=CC(=C4)C(=O)O
• Molecular Formula: C18H12N2O6
• Molecular Weight: 352.3 g/mol

Description

The compound with the identifier “(2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid” is a chemical entity listed in the PubChem database It is a unique molecule with specific properties and potential applications in various scientific fields

Chemical Reactions Analysis

(2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions depend on the desired outcome. For instance, oxidation reactions might involve the use of strong oxidizing agents, while reduction reactions could utilize reducing agents such as lithium aluminum hydride. The major products formed from these reactions vary based on the specific conditions and reagents used .

Scientific Research Applications

(2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid has numerous scientific research applications across different fields. In chemistry, it can be used as a reagent or intermediate in the synthesis of other compounds. In biology, it may have potential applications in studying biochemical pathways or as a tool in molecular biology experiments. In medicine, it could be explored for its therapeutic potential or as a diagnostic agent. Additionally, in industry, it might be used in the production of specialized materials or chemicals .

Mechanism of Action

The mechanism of action of (2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid involves its interaction with specific molecular targets and pathways. While the exact details of its mechanism are not fully elucidated, it is known to interact with certain enzymes or receptors, leading to a cascade of biochemical events. These interactions can result in various physiological effects, depending on the context in which the compound is used .

Comparison with Similar Compounds

(2Z)-2-[2-(1,3-benzodioxol-5-yl)-2-oxoethylidene]-3-oxo-1,4-dihydroquinoxaline-6-carboxylic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds might include those with comparable molecular structures or functional groups. For example, compounds with similar indole derivatives or halogenated hydrocarbons might exhibit related properties. this compound may have distinct reactivity or applications that set it apart from these similar compounds .